Cas no 1354010-59-5 ((R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride)

• Product Name: (R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride
• CAS No: 1354010-59-5
• MF: C₉H₁₃ClN₂OS
• MW: 232.730319738388
• CID: 2091658
• PubChem ID: 66570288
• Update Time: 2025-06-08

(R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride
• Thiophene-2-carboxylic acid (R)-pyrrolidin-3-ylamide hydrochloride
• Thiophene-2-carboxylic acid(R)-pyrrolidin-3-ylamide HCl
• AKOS024464315
• (S)-N-(pyrrolidin-3-yl)thiophene-2-carboxamide
• Thiophene-2-carboxylic acid(R)-pyrrolidin-3-ylamide hydrochloride
• 1354010-59-5
• F21062
• (R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamidehydrochloride
• N-[(3R)-pyrrolidin-3-yl]thiophene-2-carboxamide;hydrochloride

• MDL： MFCD21099004
• Inchi： 1S/C9H12N2OS.ClH/c12-9(8-2-1-5-13-8)11-7-3-4-10-6-7;/h1-2,5,7,10H,3-4,6H2,(H,11,12);1H/t7-;/m1./s1
• InChI Key： DCHAUTWJURPXGA-OGFXRTJISA-N
• SMILES： Cl.S1C=CC=C1C(N[C@H]1CNCC1)=O

Computed Properties

• Exact Mass: 232.0437119g/mol
• Monoisotopic Mass: 232.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on (R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride

Comprehensive Overview of (R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide Hydrochloride (CAS No. 1354010-59-5)

(R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride (CAS No. 1354010-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and thiophene moieties, is widely studied for its potential applications in drug discovery and development. Its chiral center at the pyrrolidine ring makes it particularly valuable for enantioselective synthesis, a hot topic in modern medicinal chemistry.

In recent years, the demand for chiral building blocks like (R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride has surged, driven by the growing focus on precision medicine and targeted therapies. Researchers are increasingly exploring its role in the design of small-molecule inhibitors and receptor modulators, especially in neurological and metabolic disorders. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for (R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride?" The synthesis typically involves multi-step organic reactions, including amide coupling and chiral resolution, to achieve high enantiomeric purity. Another common query is: "How does the thiophene ring influence the bioactivity of this compound?" The thiophene moiety is known for its electron-rich properties, which can enhance binding affinity to biological targets, such as enzymes or receptors.

The compound's CAS number (1354010-59-5) is often used as a unique identifier in chemical databases and regulatory filings. Its structural features, including the pyrrolidine-3-yl group, contribute to its versatility in drug design. For instance, the pyrrolidine ring is a common scaffold in FDA-approved drugs, highlighting its pharmacological relevance. This has led to increased interest in structure-activity relationship (SAR) studies involving this compound.

From an SEO perspective, keywords like "chiral thiophene derivatives", "pyrrolidine-based pharmaceuticals", and "CAS 1354010-59-5 applications" are highly relevant. These terms align with current trends in AI-driven drug discovery and computational chemistry, where researchers leverage machine learning to predict the properties of such compounds. Additionally, the rise of green chemistry has spurred interest in sustainable synthesis methods for (R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride, addressing environmental concerns in pharmaceutical manufacturing.

In summary, (R)-N-(Pyrrolidin-3-yl)thiophene-2-carboxamide hydrochloride (CAS No. 1354010-59-5) represents a promising candidate for advanced research in medicinal chemistry. Its unique structural attributes, combined with its potential therapeutic applications, make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation therapeutics.